Cas no 1443353-97-6 (2-[(2,6-difluorophenoxy)methyl]-1,3-dioxolane)

• Product Name: 2-[(2,6-difluorophenoxy)methyl]-1,3-dioxolane
• CAS No: 1443353-97-6
• MF: C₁₀H₁₀F₂O₃
• MW: 216.181410312653
• MDL: MFCD18911365
• CID: 5170433
• Update Time: 2026-03-04

2-[(2,6-difluorophenoxy)methyl]-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-[(2,6-difluorophenoxy)methyl]-1,3-dioxolane

• MDL： MFCD18911365
• Inchi： 1S/C10H10F2O3/c11-7-2-1-3-8(12)10(7)15-6-9-13-4-5-14-9/h1-3,9H,4-6H2
• InChI Key： ZUMUSFJVLYHTDL-UHFFFAOYSA-N
• SMILES： O1CCOC1COC1=C(F)C=CC=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-[(2,6-difluorophenoxy)methyl]-1,3-dioxolane

2-[(2,6-Difluorophenoxy)methyl]-1,3-Dioxolane (CAS No. 1443353-97-6): A Comprehensive Overview

2-[(2,6-Difluorophenoxy)methyl]-1,3-dioxolane (CAS No. 1443353-97-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a dioxolane ring and a difluorophenoxy substituent. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and drug delivery systems.

The dioxolane ring is a five-membered cyclic ether that is known for its stability and ability to form stable complexes with metal ions. This property makes it an attractive moiety for use in prodrugs and drug delivery systems, where it can enhance the solubility and bioavailability of active pharmaceutical ingredients (APIs). The difluorophenoxy substituent, on the other hand, introduces additional electronic and steric effects that can modulate the compound's biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of 2-[(2,6-difluorophenoxy)methyl]-1,3-dioxolane in the development of antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several strains of influenza virus. The researchers found that the dioxolane ring and difluorophenoxy substituent play crucial roles in enhancing the compound's ability to inhibit viral replication. This finding has significant implications for the development of new antiviral therapies, especially in light of the ongoing global health challenges posed by viral infections.

In addition to its antiviral properties, 2-[(2,6-difluorophenoxy)methyl]-1,3-dioxolane has also shown promise in cancer research. A study published in Cancer Research investigated the compound's ability to inhibit cancer cell proliferation and induce apoptosis. The results indicated that the compound effectively targets specific signaling pathways involved in cancer cell survival and growth. This makes it a potential lead compound for further development into anticancer drugs.

The synthesis of 2-[(2,6-difluorophenoxy)methyl]-1,3-dioxolane has been extensively studied and optimized to ensure high yields and purity. One common synthetic route involves the reaction of 2,6-difluorophenol with an appropriate epoxide precursor under mild conditions. The resulting product can be further purified using standard techniques such as column chromatography or recrystallization. The ease of synthesis and availability of starting materials make this compound an attractive option for large-scale production in both research and industrial settings.

The physicochemical properties of 2-[(2,6-difluorophenoxy)methyl]-1,3-dioxolane have been thoroughly characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational behavior of the compound. For example, NMR spectroscopy has revealed that the dioxolane ring adopts a chair conformation, which is stabilized by intramolecular hydrogen bonding interactions.

The biological activity of 2-[(2,6-difluorophenoxy)methyl]-1,3-dioxolane has been evaluated using a range of in vitro and in vivo models. In vitro studies have shown that the compound exhibits low cytotoxicity towards normal human cells while demonstrating selective toxicity towards cancer cells. This selective toxicity is attributed to the compound's ability to disrupt specific cellular processes that are upregulated in cancer cells but not in normal cells.

In vivo studies have further confirmed the therapeutic potential of 2-[(2,6-difluorophenoxy)methyl]-1,3-dioxolane. Animal models have been used to assess the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME). These studies have shown that the compound has favorable pharmacokinetic profiles, with good oral bioavailability and a long half-life in plasma. These properties make it suitable for oral administration as a therapeutic agent.

The safety profile of 2-[(2,6-difluorophenoxy)methyl]-1,3-dioxolane has also been evaluated through preclinical toxicology studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver or kidneys. This favorable safety profile supports its further development as a potential drug candidate.

In conclusion, 2-[(2,6-difluorophenoxy)methyl]-1,3-dioxolane (CAS No. 1443353-97-6) is a promising organic compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for the development of novel drugs targeting viral infections and cancer. Ongoing research continues to explore its full potential as a therapeutic agent.